Cas no 1439896-92-0 ((1-(2-Fluorobenzyl)cyclobutyl)methanamine)

• Product Name: (1-(2-Fluorobenzyl)cyclobutyl)methanamine
• CAS No: 1439896-92-0
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 5739586
• PubChem ID: 65194182
• Update Time: 2023-11-10

(1-(2-Fluorobenzyl)cyclobutyl)methanamine Chemical and Physical Properties

Names and Identifiers

• AKOS014528263
• {1-[(2-fluorophenyl)methyl]cyclobutyl}methanamine
• (1-(2-Fluorobenzyl)cyclobutyl)methanamine
• 1-[(2-Fluorophenyl)methyl]cyclobutyl-methanamine
• KS-7877
• DTXSID901223989
• Cyclobutanemethanamine, 1-[(2-fluorophenyl)methyl]-
• [1-[(2-fluorophenyl)methyl]cyclobutyl]methanamine
• 1439896-92-0
• 1-[(2-Fluorophenyl)methyl]cyclobutylmethanamine
• 1-[(3-Fluorophenyl)methyl]cyclobutylmethanamine hydrochloride

• MDL： MFCD21131468
• Inchi： 1S/C12H16FN/c13-11-5-2-1-4-10(11)8-12(9-14)6-3-7-12/h1-2,4-5H,3,6-9,14H2
• InChI Key： BKSVKACCAUNCSF-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=CC=C2F)(CN)CCC1

Computed Properties

• Exact Mass: 193.127
• Monoisotopic Mass: 193.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 269.8±13.0 °C(Predicted)
• pka: 10.27±0.29(Predicted)